Cas no 2228727-74-8 (1-4-(difluoromethoxy)phenyl-4-hydroxycyclohexane-1-carboxylic acid)

• Product Name: 1-4-(difluoromethoxy)phenyl-4-hydroxycyclohexane-1-carboxylic acid
• CAS No: 2228727-74-8
• MF: C₁₄H₁₆F₂O₄
• MW: 286.271251678467
• CID: 6475735
• PubChem ID: 165965348
• Update Time: 2025-05-20

1-4-(difluoromethoxy)phenyl-4-hydroxycyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-(difluoromethoxy)phenyl-4-hydroxycyclohexane-1-carboxylic acid
• 1-[4-(difluoromethoxy)phenyl]-4-hydroxycyclohexane-1-carboxylic acid
• 2228727-74-8
• EN300-1949985

• Inchi： 1S/C14H16F2O4/c15-13(16)20-11-3-1-9(2-4-11)14(12(18)19)7-5-10(17)6-8-14/h1-4,10,13,17H,5-8H2,(H,18,19)
• InChI Key： ABZFFFAYMNYICX-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1(C(=O)O)CCC(CC1)O)F

Computed Properties

• Exact Mass: 286.10166531g/mol
• Monoisotopic Mass: 286.10166531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-4-(difluoromethoxy)phenyl-4-hydroxycyclohexane-1-carboxylic acid

Introduction to 1-4-(difluoromethoxy)phenyl-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 2228727-74-8)

1-4-(difluoromethoxy)phenyl-4-hydroxycyclohexane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228727-74-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a cyclohexane ring substituted with both hydroxyl and difluoromethoxy functional groups, appended to a phenyl ring. The presence of these specific substituents imparts distinct chemical properties and biological activities, making it a subject of interest for further research and development.

The molecular structure of 1-4-(difluoromethoxy)phenyl-4-hydroxycyclohexane-1-carboxylic acid consists of a benzene ring at the 1-position substituted with a difluoromethoxy group, while the cyclohexane ring is positioned at the 4-position, bearing a hydroxyl group. This arrangement creates a molecule with potential interactions across multiple domains, including enzyme inhibition, receptor binding, and metabolic stability. The difluoromethoxy moiety is particularly noteworthy, as it has been shown to enhance lipophilicity and metabolic resistance in various drug candidates, while the hydroxycyclohexane scaffold often contributes to favorable pharmacokinetic profiles.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage structural motifs inspired by natural products or biologically active compounds. The compound 1-4-(difluoromethoxy)phenyl-4-hydroxycyclohexane-1-carboxylic acid exemplifies this trend, as its architecture suggests potential applications in modulating biological pathways relevant to inflammation, neurodegeneration, and cancer. The combination of electronic and steric effects arising from its substituents may enable selective interactions with target proteins or enzymes, thereby minimizing off-target effects.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The cyclohexane ring provides a rigid yet flexible backbone that can be modified to optimize binding affinity and selectivity. Additionally, the presence of both hydroxyl and difluoromethoxy groups allows for diverse chemical transformations, enabling medicinal chemists to explore various derivatives with tailored biological activities. This flexibility has made it an attractive candidate for further investigation in academic and industrial research settings.

Recent studies have begun to elucidate the pharmacological profile of 1-4-(difluoromethoxy)phenyl-4-hydroxycyclohexane-1-carboxylic acid by examining its interactions with relevant biological targets. Preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in disease pathogenesis. For instance, its structural features could mimic natural substrates or transition states recognized by key enzymes such as kinases or cytochrome P450 isoforms. Such interactions are critical for developing drugs that can modulate signaling pathways or metabolic processes disrupted in various disorders.

The difluoromethoxy group is particularly interesting from a chemical biology perspective. This moiety has been incorporated into numerous drug candidates due to its ability to enhance binding affinity through dipole-dipole interactions and hydrophobic effects. Furthermore, it can influence metabolic stability by resisting oxidation or reduction under physiological conditions. These properties make it an ideal candidate for designing molecules with prolonged half-lives and improved bioavailability. In contrast, the hydroxycyclohexane component contributes to solubility and membrane permeability characteristics that are often favorable for oral administration.

The synthesis of 1-4-(difluoromethoxy)phenyl-4-hydroxycyclohexane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the cyclohexane ring with precise stereochemistry requires careful selection of reaction conditions and protecting groups to ensure high yields and enantiopurity. Additionally, introducing the hydroxyl group at the correct position necessitates orthogonal functionalization strategies that preserve other reactive sites on the molecule. Advances in synthetic methodologies have made such transformations more accessible than ever before, paving the way for rapid exploration of this chemical space.

From a medicinal chemistry standpoint, the compound serves as a valuable probe for understanding structure-activity relationships (SAR) within its class. By systematically modifying substituents on either the phenyl ring or the cyclohexane moiety, researchers can gain insights into how specific structural features influence biological activity. This iterative approach is essential for optimizing lead compounds into viable drug candidates capable of addressing unmet medical needs.

The potential applications of 1-4-(difluoromethoxy)phenyl-4-hydroxycyclohexane-1-carboxylic acid extend beyond traditional therapeutic areas. Its unique structural properties may also make it suitable for use as an intermediate in materials science or agrochemicals, where similar molecular architectures are sought after for their functional versatility. As research continues to uncover new biological targets and synthetic strategies, this compound will likely remain at the forefront of interdisciplinary investigations.

In conclusion,1-4-(difluoromethoxy)phenyl-4-hydroxycyclohexane-1-carboxylic acid (CAS No. 2228727-74-8) represents a promising candidate for further exploration in pharmaceutical research due to its distinctive structural features and potential biological activities. Its combination of functional groups offers opportunities for designing molecules with enhanced potency, selectivity, and metabolic stability—qualities that are critical for successful drug development efforts worldwide.